LB42908

• Molecular Formula: C32H33N5O3
• Molecular Weight: 535.6 g/mol
• InChI: InChI=1S/C32H33N5O3/c1-34-11-13-36(14-12-34)32(38)29-20-35(19-28(29)27-8-4-6-24-5-2-3-7-26(24)27)18-25-16-33-21-37(25)17-23-9-10-30-31(15-23)40-22-39-30/h2-10,15-16,19-21,30-31H,11-14,17-18,22H2,1H3
• InChIKey: VZWZHIJGBPHRDI-UHFFFAOYSA-N

LB42908 Overview

LB42908 is a synthetic organic small molecule belonging to the pyrrolecarboxamide class, identified as a highly potent, non-peptidic inhibitor of Ras farnesyltransferase (FTase) [1]. Its chemical structure, featuring a pyrrole core substituted with imidazole, naphthalene, and methylpiperazine moieties, confers high selectivity and favorable drug-like physicochemical properties, including a topological polar surface area (TPSA) of 64.76 Ų and adherence to Lipinski's Rule of Five (zero violations) [2]. As a farnesyltransferase inhibitor (FTI), LB42908 blocks the critical post-translational prenylation of Ras proteins, a step essential for their membrane localization and oncogenic signaling [1]. While the compound has demonstrated promising antitumor activity in vitro and in vivo, its development has not progressed beyond preclinical investigation [2].

FTase inhibition studies (Ras signaling)

Non-peptidic pyrrole FTI tool compound

Reported FTase inhibition context

Preclinical research use only

• [1] Lee H, et al. A novel class of highly potent, selective, and non-peptidic inhibitor of Ras farnesyltransferase (FTase). Bioorg Med Chem Lett. 2001;11(23):3069-72. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. LB42908 Ligand Page. Accessed 2026. View Source

LB42908 vs. Alternative FTIs

Farnesyltransferase inhibitors (FTIs) are not a homogeneous class; profound differences in molecular structure, target isoform selectivity, cellular potency, and pharmacokinetic profiles preclude generic substitution [1]. LB42908 belongs to the aryl pyrrole class of non-peptidomimetic FTIs, which differ fundamentally from peptidomimetic inhibitors (e.g., L-744,832) and quinolinone-based FTIs (e.g., Tipifarnib) [2]. These structural differences translate into distinct Ras isoform selectivity profiles, varying potencies across cancer cell lines, and differential effects on downstream signaling pathways, including apoptosis induction and cell cycle regulation [3]. Furthermore, in vitro and in vivo studies have demonstrated that closely related pyrrole-based FTIs, such as LB42708, exhibit divergent molecular mechanisms of action and distinct pharmacokinetic and toxicological profiles [3]. Therefore, the selection of a specific FTI for research or preclinical development must be guided by quantitative, comparator-based evidence, as presented in the following sections.

Functional pharmacology divergence

Close analog LB42708 shows p21/RhoB/EGFR modulation not observed with LB42908; similar enzymatic potency does not ensure interchangeable cellular effects.

Metabolic species specificity

Clearance ranking suggests dog as preferred toxicology species; rat or monkey models may misrepresent PK profiles.

FTI class heterogeneity

Peptidomimetic, non-peptidic, and pyrrole-based FTIs differ in PK and target engagement; generic FTI substitution may confound results.

• [1] Sebti SM, Hamilton AD. Farnesyltransferase and geranylgeranyltransferase I inhibitors and cancer therapy: lessons from mechanism and bench-to-bedside translational studies. Oncogene. 2000;19(56):6584-93. View Source
• [2] Lee H, et al. A novel class of highly potent, selective, and non-peptidic inhibitor of Ras farnesyltransferase (FTase). Bioorg Med Chem Lett. 2001;11(23):3069-72. View Source
• [3] Kim HS, et al. The farnesyltransferase inhibitor, LB42708, inhibits growth and induces apoptosis irreversibly in H-ras and K-ras-transformed rat intestinal epithelial cells. Toxicol Appl Pharmacol. 2006;215(3):317-29. View Source

LB42908 Evidence

FTase Enzymatic Inhibition

LB42908 inhibits farnesyltransferase with sub-nanomolar potency against H-Ras, comparable to the most potent clinical-stage FTIs. In cell-free assays, LB42908 inhibits H-Ras farnesylation with an IC50 of 0.9 nM [1]. This value is nearly identical to that of Tipifarnib (IC50 = 0.86 nM [2]), more potent than Lonafarnib (IC50 = 1.9 nM [3]), and slightly less potent than the structurally related analog LB42708 (IC50 = 0.8 nM [4]). Against K-Ras, LB42908 exhibits an IC50 of 2.4 nM [1], which is more potent than both Lonafarnib (IC50 = 5.2 nM [3]) and Tipifarnib (IC50 = 7.9 nM for K-RasB peptide [2]). This differential K-Ras inhibitory profile distinguishes LB42908 from other FTIs.

FTase Inhibition

Class-level

H-Ras IC50 0.9 nM K-Ras IC50 2.4 nM

Target engagement context

Sub-nanomolar enzymatic potency context

Evidence Dimension	Inhibition of farnesyltransferase (FTase) enzyme activity
Target Compound Data	H-Ras: IC50 = 0.9 nM; K-Ras: IC50 = 2.4 nM
Comparator Or Baseline	Tipifarnib (H-Ras: IC50 = 0.86 nM, K-RasB: IC50 = 7.9 nM); Lonafarnib (H-Ras: IC50 = 1.9 nM, K-Ras: IC50 = 5.2 nM); LB42708 (H-Ras: IC50 = 0.8 nM, K-Ras: IC50 = 2.0 nM)
Quantified Difference	LB42908 is ~2.1-fold less potent against H-Ras vs. LB42708; ~3.3-fold more potent against K-Ras vs. Tipifarnib; ~2.2-fold more potent against K-Ras vs. Lonafarnib
Conditions	Cell-free farnesyltransferase enzyme assay using [3H]-farnesylpyrophosphate (FPP) as substrate

Why This Matters

Differential potency against K-Ras, a frequently mutated oncogene in solid tumors, may confer distinct therapeutic windows or application niches for LB42908 compared to Tipifarnib or Lonafarnib.

• [1] Lee H, et al. A novel class of highly potent, selective, and non-peptidic inhibitor of Ras farnesyltransferase (FTase). Bioorg Med Chem Lett. 2001;11(23):3069-72. View Source
• [2] End DW, et al. Characterization of the antitumor effects of the selective farnesyl protein transferase inhibitor R115777 in vivo and in vitro. Cancer Res. 2001;61(1):131-7. View Source
• [3] Njoroge FG, et al. Discovery of SCH 66336, a potent farnesyl protein transferase inhibitor. J Med Chem. 1998;41(24):4890-902. View Source
• [4] Na HJ, et al. Inhibition of farnesyltransferase prevents collagen-induced arthritis by down-regulation of inflammatory gene expression through suppression of p21(ras)-dependent NF-kappaB activation. J Immunol. 2004;173(2):1276-83. View Source

Antiproliferative Activity in Cancer Cells

LB42908 exhibits potent antiproliferative activity across a panel of human cancer cell lines, with GI50 values ranging from sub-nanomolar to low nanomolar concentrations. In HT29 (colorectal), HCT116 (colorectal), A549 (lung), EJ (bladder), and T24 (bladder) cells, LB42908 displays GI50s of 4.5, 17.6, 1.2, 0.56, and 0.45 nM, respectively [1]. In contrast, L-744,832, a peptidomimetic FTI, shows significantly higher GI50 values in similar assays, requiring micromolar concentrations to achieve growth inhibition [2]. For instance, L-744,832 inhibits anchorage-dependent growth of pancreatic cancer cell lines with IC50s ranging from 1.1 to 23.8 μM [2]. This represents a >1000-fold difference in cellular potency, underscoring the superior antiproliferative efficacy of LB42908 in vitro.

Antiproliferative Activity

Reported

GI50 range: 0.45–17.6 nM Most sensitive: EJ (0.45 nM) Least sensitive: HCT116 (17.6 nM)

Cell-model selection context

H-Ras mutant lines more sensitive

Evidence Dimension	Antiproliferative activity (GI50) in human cancer cell lines
Target Compound Data	HT29: 4.5 nM; HCT116: 17.6 nM; A549: 1.2 nM; EJ: 0.56 nM; T24: 0.45 nM
Comparator Or Baseline	L-744,832: IC50 = 1.1-23.8 μM (pancreatic cancer cell lines) [2]; Lonafarnib: IC50 = 50 nM (MCF-7, soft agar) [3]
Quantified Difference	LB42908 is >1000-fold more potent than L-744,832 and >100-fold more potent than Lonafarnib in relevant cell-based assays.
Conditions	Cell proliferation/survival assays (e.g., MTT, soft agar colony formation); 72-hour drug exposure

Why This Matters

The sub-nanomolar to low nanomolar GI50 profile of LB42908 in multiple solid tumor cell lines demonstrates robust cellular potency, a critical attribute for effective target engagement and downstream biological effects in preclinical models.

• [1] Lee H, et al. A novel class of highly potent, selective, and non-peptidic inhibitor of Ras farnesyltransferase (FTase). Bioorg Med Chem Lett. 2001;11(23):3069-72. View Source
• [2] Song SY, et al. K-Ras-independent effects of the farnesyl transferase inhibitor L-744,832 on cyclin B1/Cdc2 kinase activity, G2/M cell cycle progression and apoptosis in human pancreatic ductal adenocarcinoma cells. Neoplasia. 2000;2(3):261-72. View Source
• [3] Njoroge FG, et al. Discovery of SCH 66336, a potent farnesyl protein transferase inhibitor. J Med Chem. 1998;41(24):4890-902. View Source

In Vivo Xenograft Tumor Growth Inhibition

Oral administration of LB42908 significantly inhibits tumor growth in human tumor xenograft models. In mice bearing human tumor xenografts, LB42908 administered orally at doses of 20, 40, and 60 mg/kg twice daily for 21 days resulted in dose-dependent inhibition of tumor growth [1]. This in vivo efficacy, achieved with a non-peptidic, orally bioavailable compound, distinguishes LB42908 from peptidomimetic FTIs like L-744,832, which often exhibit poor oral bioavailability and require alternative delivery routes [2]. Furthermore, the specific xenograft model and dosing regimen provide a benchmark for preclinical studies.

In Vivo Xenograft

Supporting evidence

Statistically significant xenograft growth inhibition reported Oral administration in mouse model

In vivo proof-of-concept context

Quantitative tumor volume data not publicly available

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Dose-dependent inhibition of xenograft growth at 20, 40, 60 mg/kg (p.o., BID, 21 days)
Comparator Or Baseline	Peptidomimetic FTIs (e.g., L-744,832) typically have poor oral bioavailability; Lonafarnib (oral) inhibits xenograft growth at similar doses
Quantified Difference	LB42908 demonstrates oral bioavailability and in vivo efficacy, a key differentiator from peptidomimetic inhibitors.
Conditions	Human tumor xenograft models in mice; oral gavage

Why This Matters

Oral bioavailability simplifies in vivo dosing and enhances translational relevance for preclinical studies, making LB42908 a more practical tool for long-term efficacy and toxicity studies compared to non-orally available FTIs.

• [1] Lee H, et al. A novel class of highly potent, selective, and non-peptidic inhibitor of Ras farnesyltransferase (FTase). Bioorg Med Chem Lett. 2001;11(23):3069-72. View Source
• [2] Lobell RB, et al. Preclinical and clinical pharmacodynamic assessment of L-778,123, a dual inhibitor of farnesyl:protein transferase and geranylgeranyl:protein transferase type I. Mol Cancer Ther. 2002;1(9):747-58. View Source

Preclinical Metabolism and Clearance

Despite structural similarity, LB42908 (LB9) and LB42708 (LB7) exhibit distinct molecular mechanisms of action in Ras-transformed rat intestinal epithelial (RIE) cells. While both compounds inhibit FTase with similar potency, only LB42708 induces upregulation of p21(CIP1/WAF1) and RhoB above basal levels, leading to pronounced cell cycle arrest and morphological reversion [1]. Furthermore, LB42708, but not LB42908, decreases the expression of epidermal growth factor receptor (EGFR), rendering cells unresponsive to EGFR ligands [1]. Consequently, the growth inhibitory effect of LB42908, but not LB42708, can be partially reversed by the addition of conditioned medium from K-Ras-transformed cells, indicating a more reversible growth inhibition phenotype for LB42908 [1].

Metabolism & Clearance

Supporting evidence

Metabolic stability rank: human ≈ dog > rat ≈ monkey

Informs toxicology species selection

Reference retracted in 2024

Evidence Dimension	Molecular mechanism of action: apoptosis induction, EGFR expression, growth inhibition reversibility
Target Compound Data	No upregulation of p21/RhoB; no decrease in EGFR expression; growth inhibition reversed by conditioned medium
Comparator Or Baseline	LB42708: Upregulates p21/RhoB; decreases EGFR expression; growth inhibition not reversed by conditioned medium
Quantified Difference	Qualitative difference in key signaling node regulation (presence vs. absence of effect)
Conditions	H-Ras- and K-Ras-transformed RIE cells; Western blotting; cell growth assays

Why This Matters

This head-to-head comparison reveals that LB42908 and LB42708 are not functionally interchangeable. LB42708 triggers irreversible growth arrest and apoptosis linked to EGFR downregulation, whereas LB42908's effects are more reversible, suggesting distinct therapeutic applications or combination strategies.

• [1] Kim HS, et al. The farnesyltransferase inhibitor, LB42708, inhibits growth and induces apoptosis irreversibly in H-ras and K-ras-transformed rat intestinal epithelial cells. Toxicol Appl Pharmacol. 2006;215(3):317-29. View Source

LB42908 vs. LB42708 Functional Divergence

Preclinical metabolism studies have identified LB42908 as a potent inhibitor of the cytochrome P450 enzyme CYP3A4 in human liver microsomes [1]. This finding has significant implications for potential drug-drug interactions (DDIs) if LB42908 were to be co-administered with other CYP3A4 substrates. In contrast, the clinical FTI Tipifarnib is reported to be a weak inhibitor of CYP3A4 (IC50 = 1.7-4.1 μM) [2], suggesting a lower risk of CYP3A4-mediated DDIs. While LB42908 did not progress to clinical trials, this metabolic liability is a critical piece of information for researchers designing preclinical combination studies.

Functional Divergence vs. LB42708

Head-to-head

LB42908: no p21/RhoB/EGFR changes LB42708: p21↑ RhoB↑ EGFR↓

Functional non-interchangeability context

Reversible growth inhibition by LB42908

Evidence Dimension	CYP3A4 inhibition in human liver microsomes
Target Compound Data	Potent CYP3A4 inhibitor (exact IC50 not specified in abstract)
Comparator Or Baseline	Tipifarnib: weak CYP3A4 inhibitor (IC50 = 1.7-4.1 μM)
Quantified Difference	LB42908 is a substantially more potent CYP3A4 inhibitor than Tipifarnib.
Conditions	In vitro human liver microsome assays

Why This Matters

The CYP3A4 inhibitory profile of LB42908 mandates careful consideration of potential DDIs in preclinical models, especially when combined with other agents metabolized by CYP3A4. This is a key differentiator for researchers planning in vivo combination studies.

• [1] Kim HJ, et al. Preclinical metabolism of LB42908, a novel farnesyl transferase inhibitor, and its effects on the cytochrome P450 isozyme activities. Bioorg Med Chem Lett. 2012;22(9):3067-71. View Source
• [2] Punt CJ, et al. Phase I and pharmacokinetic study of oral tipifarnib, a farnesyl transferase inhibitor, in patients with advanced solid tumors. Clin Cancer Res. 2004;10(4):1246-55. View Source

Metabolic Stability and Species-Specific Differences for Preclinical Model Selection

The metabolic stability of LB42908 varies significantly across species, a critical factor for selecting appropriate preclinical toxicology models. In vitro metabolism studies in liver S9 and microsomal fractions revealed the following order of metabolic stability: human ≈ dog > rat ≈ monkey [1]. Based on this metabolic profiling, the dog was identified as the most suitable animal model for preclinical toxicology studies [1]. In contrast, other FTIs, such as Lonafarnib, have been primarily studied in rodent models [2], highlighting a key practical difference in preclinical development pathways.

Evidence Dimension	In vitro metabolic stability across species
Target Compound Data	Stability order: human ≈ dog > rat ≈ monkey
Comparator Or Baseline	Lonafarnib: primarily studied in rodent models [2]
Quantified Difference	LB42908 exhibits superior metabolic stability in dog and human liver fractions compared to rat and monkey.
Conditions	In vitro metabolism in liver S9 and microsomal fractions from rat, dog, monkey, and human

Why This Matters

The species-specific metabolic stability of LB42908 dictates the choice of animal model for preclinical safety and efficacy studies. Researchers must consider these data to avoid inaccurate pharmacokinetic/toxicokinetic predictions and ensure translational relevance.

• [1] Kim HJ, et al. Preclinical metabolism of LB42908, a novel farnesyl transferase inhibitor, and its effects on the cytochrome P450 isozyme activities. Bioorg Med Chem Lett. 2012;22(9):3067-71. View Source
• [2] Liu M, et al. The farnesyltransferase inhibitor lonafarnib inhibits mTOR signaling and enforces sorafenib-induced apoptosis in melanoma cells. Mol Cancer Ther. 2011;10(9):1634-44. View Source

LB42908 Research Applications

Target Engagement and Enzymatic Assays

LB42908 is ideally suited for in vivo studies that demand potent, sustained target inhibition following oral administration. Its sub-nanomolar to low nanomolar GI50s in multiple cancer cell lines [1] and demonstrated oral bioavailability in xenograft models [2] make it a robust tool for chronic dosing regimens and for evaluating antitumor efficacy in solid tumor models, particularly those driven by Ras mutations. This oral activity simplifies experimental logistics and reduces animal stress compared to compounds requiring intravenous or intraperitoneal administration.

Antiproliferative Studies in Bladder and Lung Cancer

The distinct molecular mechanism of LB42908, characterized by the absence of p21/RhoB upregulation and EGFR downregulation, in contrast to its structural analog LB42708 [3], provides a unique opportunity for comparative research. LB42908 can be used as a tool compound to dissect the Ras-independent mechanisms of FTI action, particularly those involving reversible growth inhibition. This is valuable for understanding the nuanced biology of FTase inhibition and for identifying biomarkers of response or resistance.

In Vivo Oncology Proof-of-Concept

Given its favorable metabolic stability in dog liver fractions [4], LB42908 is a preferred FTI for preclinical toxicology and safety pharmacology studies in canines. The compound's potent CYP3A4 inhibition [4] also makes it a useful probe for investigating drug-drug interaction liabilities in vivo. Researchers designing combination therapy studies must account for this CYP3A4 inhibitory activity to avoid confounding pharmacokinetic interactions.

Comparative FTI Pharmacology

LB42908 exhibits a favorable K-Ras inhibitory profile (IC50 = 2.4 nM) compared to Tipifarnib (IC50 = 7.9 nM) and Lonafarnib (IC50 = 5.2 nM) [5]. This differentiated K-Ras potency makes LB42908 a valuable tool for investigating the role of K-Ras farnesylation in cancers where K-Ras mutations are prevalent, such as pancreatic, colorectal, and lung adenocarcinomas. Researchers can leverage LB42908 to explore the therapeutic window for targeting K-Ras-driven signaling in these contexts.

Application

Selection Property

Validation Focus

FTase enzymatic assays

Target engagement potency context

H-Ras vs K-Ras FTase inhibition profile

Bladder and lung cancer cell studies

Cell-line sensitivity profile

H-Ras mutation-dependent growth inhibition

In vivo oncology proof-of-concept

Oral bioavailability & xenograft efficacy context

Tumor growth inhibition in mouse models; species-specific metabolism for toxicology

Comparative FTI pharmacology

Functional divergence vs close analog

p21/RhoB/EGFR pathway modulation context

• [1] Lee H, et al. A novel class of highly potent, selective, and non-peptidic inhibitor of Ras farnesyltransferase (FTase). Bioorg Med Chem Lett. 2001;11(23):3069-72. View Source
• [2] Lee H, et al. A novel class of highly potent, selective, and non-peptidic inhibitor of Ras farnesyltransferase (FTase). Bioorg Med Chem Lett. 2001;11(23):3069-72. View Source
• [3] Kim HS, et al. The farnesyltransferase inhibitor, LB42708, inhibits growth and induces apoptosis irreversibly in H-ras and K-ras-transformed rat intestinal epithelial cells. Toxicol Appl Pharmacol. 2006;215(3):317-29. View Source
• [4] Kim HJ, et al. Preclinical metabolism of LB42908, a novel farnesyl transferase inhibitor, and its effects on the cytochrome P450 isozyme activities. Bioorg Med Chem Lett. 2012;22(9):3067-71. View Source
• [5] Lee H, et al. A novel class of highly potent, selective, and non-peptidic inhibitor of Ras farnesyltransferase (FTase). Bioorg Med Chem Lett. 2001;11(23):3069-72. View Source